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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Antiblaze 100, also known as Antiblaze V6, is a chlorinated phosphate ester flame retardant
utilized in the textile industry to impart flame retardant properties to various fabrics. This
document provides detailed application notes and experimental protocols for the use of
Antiblaze 100 in textile finishing. Its chemical formula is C13H24CI608P2, and its CAS
number is 38051-10-4.[1] Antiblaze 100 is an additive flame retardant, meaning it is physically
mixed with a binder and applied to the fabric rather than chemically reacting with the fibers. It is
effective on a range of textile substrates, including cotton, polyester, and their blends. The
presence of both phosphorus and chlorine in its structure allows for a synergistic flame
retardant mechanism, acting in both the condensed (solid) and gas phases to inhibit
combustion.

Mechanism of Action

The flame retardant action of Antiblaze 100 is a dual-mode process involving both condensed-
phase and gas-phase inhibition of combustion.

» Condensed-Phase Action: During initial exposure to heat, the phosphorus components of
Antiblaze 100 promote the dehydration of cellulosic fibers (like cotton) to form a stable char
layer. This char acts as an insulating barrier, slowing down the pyrolysis of the underlying
material and reducing the amount of flammable volatile gases released.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7774406?utm_src=pdf-interest
https://www.benchchem.com/product/b7774406?utm_src=pdf-body
https://www.benchchem.com/product/b7774406?utm_src=pdf-body
https://www.lgcstandards.com/IE/en/Antiblaze-V6/p/TRC-A697400
https://www.benchchem.com/product/b7774406?utm_src=pdf-body
https://www.benchchem.com/product/b7774406?utm_src=pdf-body
https://www.benchchem.com/product/b7774406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Gas-Phase Action: Upon further heating, the chlorinated components of Antiblaze 100 are
released into the gas phase. These chlorine radicals act as scavengers for the high-energy

He and OHe radicals that propagate the combustion chain reaction in the flame, effectively
quenching the fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Antiblaze 100 in Textile Finishing for
Flame Retardancy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7774406#application-of-antiblaze-100-in-textile-
finishing-for-flame-retardancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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